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Compound of Interest

Compound Name: 19,20-Epoxycytochalasin C

Cat. No.: B1140306

For Immediate Reference: Essential Safety and Disposal Information

This document provides comprehensive guidance on the proper disposal procedures for 19,20-
Epoxycytochalasin C, a potent fungal metabolite known for its cytotoxic properties and its
ability to disrupt actin polymerization.[1] Adherence to these protocols is critical to ensure the
safety of laboratory personnel and to prevent environmental contamination. The information
presented here is intended for researchers, scientists, and drug development professionals
actively working with this compound.

Key Hazard Information

19,20-Epoxycytochalasin C is classified as a hazardous substance with the following primary
concerns:

o Acute Oral Toxicity (Category 4): Harmful if swallowed.[2]

e Aquatic Toxicity (Acute and Chronic, Category 1): Very toxic to aquatic life with long-lasting
effects.[2]

Quantitative Data Summary
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Parameter Value Reference
Molecular Formula C30H37NO7 [2]
Molecular Weight 523.62 g/mol [2]
CAS Number 189351-79-9 [2]
GHS Hazard Statements H302, H410 [2]

Experimental Protocols: Disposal Procedures

The following step-by-step methodologies are based on established safety protocols for
handling cytotoxic and environmentally hazardous chemicals, in accordance with the available
Safety Data Sheet (SDS).

Personal Protective Equipment (PPE)

Before beginning any disposal-related activities, ensure the following PPE is worn:
o Eye Protection: Safety goggles with side-shields.[2]

» Hand Protection: Impermeable chemical-resistant gloves (e.g., nitrile).

o Body Protection: Impervious clothing, such as a lab coat.[2]

» Respiratory Protection: A suitable respirator should be used, especially when handling the
powdered form to avoid aerosol formation.[2]

Disposal of Solid 19,20-Epoxycytochalasin C

o Collection: Carefully collect all solid waste, including residual powder and contaminated
items such as weighing paper.

o Packaging: Place the collected solid waste into a clearly labeled, sealed container. The label
should include "Hazardous Waste," "Cytotoxic," and "19,20-Epoxycytochalasin C."

o Storage: Store the sealed container in a designated, secure hazardous waste accumulation
area, away from incompatible materials such as strong acids, alkalis, and oxidizing agents.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://dcchemicals.com/msds/MSDS_DC49111.html
https://dcchemicals.com/msds/MSDS_DC49111.html
https://dcchemicals.com/msds/MSDS_DC49111.html
https://dcchemicals.com/msds/MSDS_DC49111.html
https://dcchemicals.com/msds/MSDS_DC49111.html
https://dcchemicals.com/msds/MSDS_DC49111.html
https://dcchemicals.com/msds/MSDS_DC49111.html
https://www.benchchem.com/product/b1140306?utm_src=pdf-body
https://www.benchchem.com/product/b1140306?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1140306?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

[2]

Disposal: Arrange for pickup and disposal by an approved hazardous waste disposal
company. Do not dispose of solid 19,20-Epoxycytochalasin C in regular laboratory trash.

Disposal of Liquid Waste (Solutions)

Collection: Collect all liquid waste containing 19,20-Epoxycytochalasin C, including unused
solutions and rinsates. The compound is soluble in ethanol, methanol, DMF, and DMSO.[3]

Packaging: Transfer the liquid waste to a sealed, leak-proof, and clearly labeled container.
The label must indicate "Hazardous Waste," "Cytotoxic," "Flammable Liquid” (if a flammable
solvent was used), and list the chemical constituents, including "19,20-Epoxycytochalasin
C" and the solvent.

Storage: Store the container in a designated hazardous waste area, segregated from
incompatible materials.

Disposal: The waste must be disposed of through an approved waste disposal plant.[2] Avoid
releasing the substance into the environment.[2]

Decontamination and Disposal of Contaminated
Labware

Decontamination: Reusable labware (e.g., glassware) should be decontaminated. A potential
method involves soaking the labware in a solution capable of degrading cytochalasins, such
as a strong oxidizing agent, although specific decontamination solutions for this compound
are not detailed in the provided search results. Alternatively, thorough rinsing with a suitable
solvent (e.g., ethanol, methanol) can be performed, with the rinsate collected as hazardous
liquid waste.

Disposal of Single-Use Items: Disposable items such as pipette tips, gloves, and bench
paper that have come into contact with 19,20-Epoxycytochalasin C must be treated as
hazardous waste.

Packaging and Disposal: Collect all contaminated disposable items in a designated, labeled
hazardous waste container for incineration by an approved waste disposal facility.
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Spill Management

o Evacuate: If a significant spill occurs, evacuate the immediate area.
o Ventilate: Ensure the area is well-ventilated.

» Containment: For powdered spills, avoid creating dust. Gently cover the spill with an
absorbent material. For liquid spills, use an appropriate absorbent material to contain the
spill.

o Collection: Carefully collect the spilled material and absorbent into a sealed, labeled
hazardous waste container.

» Decontamination: Clean the spill area with a suitable solvent or decontamination solution,
collecting all cleaning materials as hazardous waste.

e Report: Report the spill to the appropriate safety personnel.

Visual Guide to Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 19,20-
Epoxycytochalasin C waste.
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Caption: Decision workflow for the safe disposal of 19,20-Epoxycytochalasin C waste
streams.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safe Disposal of 19,20-Epoxycytochalasin C: A
Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1140306#19-20-epoxycytochalasin-c-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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